Cas no 1420811-44-4 (2-((Pyrrolidin-3-ylmethyl)thio)benzo[d]thiazole hydrochloride)

• Product Name: 2-((Pyrrolidin-3-ylmethyl)thio)benzo[d]thiazole hydrochloride
• CAS No: 1420811-44-4
• MF: C₁₂H₁₅ClN₂S₂
• MW: 286.843899011612
• CID: 2175328
• Update Time: 2023-08-05

2-((Pyrrolidin-3-ylmethyl)thio)benzo[d]thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((Pyrrolidin-3-ylmethyl)thio)benzo[d]thiazole hydrochloride

• Inchi： 1S/C12H14N2S2.ClH/c1-2-4-11-10(3-1)14-12(16-11)15-8-9-5-6-13-7-9;/h1-4,9,13H,5-8H2;1H
• InChI Key： FICNBMSXRSGEJI-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC2C=CC=CC=2S1)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 78.5